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Compound of Interest

Compound Name: Pamoic Acid-d10

Cat. No.: B1141066

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Pamoic Acid-d10, a deuterated form of
Pamoic Acid. This document outlines its commercial availability, key technical specifications,
and a detailed experimental protocol for its application as an internal standard in quantitative
bioanalysis.

Introduction to Pamoic Acid-d10

Pamoic Acid-d10 is a stable isotope-labeled version of Pamoic Acid, where ten hydrogen
atoms on the naphthalene rings have been replaced with deuterium. This isotopic labeling
makes it an ideal internal standard for mass spectrometry-based quantification of Pamoic Acid
in complex biological matrices. Pamoic acid itself has gained renewed interest due to its role as
a potent agonist for the orphan G protein-coupled receptor GPR35, exhibiting potential
neuroprotective and anti-inflammatory properties. Accurate quantification of Pamoic Acid is
therefore crucial in pharmacokinetic and drug metabolism studies.

Commercial Availability

Pamoic Acid-d10 is available from several reputable suppliers specializing in research
chemicals and stable isotope-labeled compounds. The following table summarizes the key
commercial suppliers.
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Supplier Name

Website

Notes

LGC Standards

--INVALID-LINK--

Offers high-quality, certified
reference materials. Toronto
Research Chemicals (TRC) is
now part of LGC.

Santa Cruz Biotechnology

--INVALID-LINK--

A major supplier of

biochemicals for research.

Pharmaffiliates

--INVALID-LINK--

Provides a range of
pharmaceutical reference

standards.

Xcess Biosciences

--INVALID-LINK--

Supplies a variety of molecules

for research and development.

Benchchem

--INVALID-LINK--

Offers a range of fine
chemicals and research

products.

Forenap

--INVALID-LINK--

A supplier of various chemical

products for research.

Technical Data

The following table summarizes the key technical specifications for Pamoic Acid-d10. It is

important to note that lot-specific data, including the precise isotopic enrichment, should be

obtained from the Certificate of Analysis (CoA) provided by the supplier.[1]
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Property Value

4,4'-Methylenebis[3-hydroxy-2-
naphthalenecarboxylic Acid-d10]

Chemical Name

CAS Number 1215327-33-5[2][3]
Molecular Formula C23HeD1006[4]
Molecular Weight 398.43 g/mol [4]
Typical Purity >98%

) ) Typically =99 atom % D (refer to lot-specific
Isotopic Enrichment

CoA)
Appearance Solid powder
Storage Conditions 2-8°C or -20°C for long-term storage

Experimental Protocol: Quantification of Pamoic
Acid in Human Plasma using LC-MS/MS

This section provides a detailed methodology for the quantification of Pamoic Acid in human
plasma using Pamoic Acid-d10 as an internal standard (IS). The protocol is based on
established bioanalytical methods involving protein precipitation and solid-phase extraction
(SPE) followed by LC-MS/MS analysis.[5]

Materials and Reagents

e Pamoic Acid reference standard

Pamoic Acid-d10 (Internal Standard)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)
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Ammonium acetate (LC-MS grade)
Ultrapure water
Human plasma (K2-EDTA)

SPE cartridges (e.g., C18)

Preparation of Stock and Working Solutions

Pamoic Acid Stock Solution (1 mg/mL): Accurately weigh and dissolve Pamoic Acid in
methanol.

Pamoic Acid-d10 Stock Solution (1 mg/mL): Accurately weigh and dissolve Pamoic Acid-
d10 in methanol.

Working Solutions: Prepare serial dilutions of the Pamoic Acid stock solution in 50:50
acetonitrile:water to create calibration standards. Prepare a working solution of Pamoic
Acid-d10 at an appropriate concentration in the same diluent.

Sample Preparation

Protein Precipitation: To 100 pL of plasma sample, calibration standard, or quality control
sample, add 300 pL of acetonitrile containing the Pamoic Acid-d10 internal standard.

Vortex and Centrifuge: Vortex the samples for 1 minute and then centrifuge at 10,000 x g for
10 minutes to pellet the precipitated proteins.

Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at
40°C.

Reconstitution: Reconstitute the dried extract in 100 pL of 50:50 acetonitrile:water with 0.1%
formic acid.

LC-MS/MS Analysis

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1141066?utm_src=pdf-body
https://www.benchchem.com/product/b1141066?utm_src=pdf-body
https://www.benchchem.com/product/b1141066?utm_src=pdf-body
https://www.benchchem.com/product/b1141066?utm_src=pdf-body
https://www.benchchem.com/product/b1141066?utm_src=pdf-body
https://www.benchchem.com/product/b1141066?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance
liquid chromatography (UHPLC) system.

e Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 pm).

e Mobile Phase A: 0.1% Formic acid in water.

e Mobile Phase B: 0.1% Formic acid in acetonitrile.

o Gradient: A suitable gradient to separate Pamoic Acid from matrix components.
e Flow Rate: 0.3 mL/min.

e Injection Volume: 5 pL.

o Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray
ionization (ESI) source.

 |onization Mode: Negative ion mode.
 MRM Transitions:

o Pamoic Acid: Precursor ion (m/z) -> Product ion (m/z) - To be determined by infusion of
the reference standard.

o Pamoic Acid-d10: Precursor ion (m/z) -> Product ion (m/z) - To be determined by infusion
of the internal standard.

Data Analysis

The concentration of Pamoic Acid in the samples is determined by calculating the peak area
ratio of the analyte to the internal standard and comparing this to the calibration curve.

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. Pamoic Acid-d10 | TRC-P173502-10MG | LGC Standards [Igcstandards.com]
o 3. pharmaffiliates.com [pharmaffiliates.com]

e 4. Pamoic Acid-d10 | TRC-P173502-10MG | LGC Standards [Igcstandards.com]

» 5. BASI® | Quantitation Of Pamoic Acid In Human, Rat, And Canine Plasma #2496
[basinc.com]

 To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for Pamoic
Acid-d10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1141066#commercial-suppliers-of-pamoic-acid-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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